Cas no 263553-49-7 (Benzamide, N-ethyl-3-hydroxy-5-methyl-N-(1-methylethyl)-)

Benzamide, N-ethyl-3-hydroxy-5-methyl-N-(1-methylethyl)- structure
263553-49-7 structure
Product Name:Benzamide, N-ethyl-3-hydroxy-5-methyl-N-(1-methylethyl)-
CAS No:263553-49-7
MF:C13H19NO2
MW:221.29546380043
CID:1426837
PubChem ID:11172073
Update Time:2025-04-20

Benzamide, N-ethyl-3-hydroxy-5-methyl-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-ethyl-3-hydroxy-5-methyl-N-(1-methylethyl)-
    • 263553-49-7
    • N-Ethyl-3-hydroxy-N-isopropyl-5-methylbenzamide
    • XHMUTSRDZVYYMG-UHFFFAOYSA-N
    • A1-44145
    • SCHEMBL7241344
    • Inchi: 1S/C13H19NO2/c1-5-14(9(2)3)13(16)11-6-10(4)7-12(15)8-11/h6-9,15H,5H2,1-4H3
    • InChI Key: XHMUTSRDZVYYMG-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C=C(C)C=1)O)N(CC)C(C)C

Computed Properties

  • Exact Mass: 221.14167
  • Monoisotopic Mass: 221.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.54
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